Lactate
Lactate
Lactate is a hydroxy monocarboxylic acid anion that is the conjugate base of lactic acid, arising from deprotonation of the carboxy group. It has a role as a human metabolite and an Escherichia coli metabolite. It derives from a propionate. It is a conjugate base of a rac-lactic acid and a 2-hydroxypropanoic acid.
A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed)
A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed)
Brand Name:
Vulcanchem
CAS No.:
113-21-3
VCID:
VC21029836
InChI:
InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)/p-1
SMILES:
CC(C(=O)[O-])O
Molecular Formula:
C3H5O3-
Molecular Weight:
89.07 g/mol
Lactate
CAS No.: 113-21-3
Cat. No.: VC21029836
Molecular Formula: C3H5O3-
Molecular Weight: 89.07 g/mol
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Specification
| Description | Lactate is a hydroxy monocarboxylic acid anion that is the conjugate base of lactic acid, arising from deprotonation of the carboxy group. It has a role as a human metabolite and an Escherichia coli metabolite. It derives from a propionate. It is a conjugate base of a rac-lactic acid and a 2-hydroxypropanoic acid. A normal intermediate in the fermentation (oxidation, metabolism) of sugar. The concentrated form is used internally to prevent gastrointestinal fermentation. (From Stedman, 26th ed) |
|---|---|
| CAS No. | 113-21-3 |
| Molecular Formula | C3H5O3- |
| Molecular Weight | 89.07 g/mol |
| IUPAC Name | 2-hydroxypropanoate |
| Standard InChI | InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)/p-1 |
| Standard InChI Key | JVTAAEKCZFNVCJ-UHFFFAOYSA-M |
| SMILES | CC(C(=O)[O-])O |
| Canonical SMILES | CC(C(=O)[O-])O |
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